![molecular formula C18H16ClN3O3S2 B269561 N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide](/img/structure/B269561.png)
N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide (CBDMB) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CBDMB is a synthetic compound that belongs to the class of thiadiazole derivatives. It has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.
Scientific Research Applications
N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide has been studied extensively for its potential applications in various fields. It has been shown to have antimicrobial, antifungal, and anticancer properties. N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide has been studied as a potential drug candidate for the treatment of various diseases, including cancer, bacterial infections, and fungal infections.
Mechanism of Action
The exact mechanism of action of N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide is not well understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and division. N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell growth and division. N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide has also been shown to have antioxidant properties, which may contribute to its anticancer activity.
Advantages and Limitations for Lab Experiments
One advantage of using N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. However, one limitation of using N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide in lab experiments is that its mechanism of action is not well understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide. One direction is to study its potential as a drug candidate for the treatment of cancer, bacterial infections, and fungal infections. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, future research could focus on developing new synthetic methods for N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide that are more efficient and cost-effective.
Synthesis Methods
The synthesis of N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide involves a series of chemical reactions. The starting material for the synthesis is 2-chlorobenzyl chloride, which is reacted with sodium hydrosulfide to form 2-chlorobenzyl mercaptan. The 2-chlorobenzyl mercaptan is then reacted with thiosemicarbazide to form 5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazole-2-amine. The final step involves the reaction of 5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazole-2-amine with 2,6-dimethoxybenzoyl chloride to form N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide.
properties
Product Name |
N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,6-dimethoxybenzamide |
---|---|
Molecular Formula |
C18H16ClN3O3S2 |
Molecular Weight |
421.9 g/mol |
IUPAC Name |
N-[5-[(2-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide |
InChI |
InChI=1S/C18H16ClN3O3S2/c1-24-13-8-5-9-14(25-2)15(13)16(23)20-17-21-22-18(27-17)26-10-11-6-3-4-7-12(11)19/h3-9H,10H2,1-2H3,(H,20,21,23) |
InChI Key |
IVHXOCRYBCFWGV-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC2=NN=C(S2)SCC3=CC=CC=C3Cl |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC2=NN=C(S2)SCC3=CC=CC=C3Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.